Cas no 81038-44-0 (3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile)

3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile structure
81038-44-0 structure
Product Name:3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile
CAS No:81038-44-0
MF:C9H8BrNO2
MW:242.069321632385
MDL:MFCD00060307
CID:720278
PubChem ID:522744
Update Time:2025-04-19

3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, 3-bromo-4-hydroxy-5-methoxy-
    • 2-(3-bromo-4-hydroxy-5-methoxyphenyl)acetonitrile
    • 3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile
    • 3-Methoxy-4-hydroxy-5-brom-phenyl-acetonitril
    • VMARCRAWRNPBBQ-UHFFFAOYSA-N
    • MFCD00060307
    • EN300-1910632
    • FT-0641805
    • CS-0302558
    • DTXSID10335052
    • 2-(3-bromo-4-hydroxy-5-methoxy-phenyl)acetonitrile
    • SCHEMBL6897446
    • A840025
    • 81038-44-0
    • AKOS015834617
    • DB-022342
    • MDL: MFCD00060307
    • Inchi: 1S/C9H8BrNO2/c1-13-8-5-6(2-3-11)4-7(10)9(8)12/h4-5,12H,2H2,1H3
    • InChI Key: VMARCRAWRNPBBQ-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(CC#N)C=1)OC)O

Computed Properties

  • Exact Mass: 240.97400
  • Monoisotopic Mass: 240.97384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 53.2Ų

Experimental Properties

  • Melting Point: 145-147°C
  • PSA: 53.25000
  • LogP: 2.22938

3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile Security Information

  • Hazard Statement: Toxic
  • Hazardous Material transportation number:UN 3439
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: T Xi
  • HazardClass:IRRITANT
  • Risk Phrases:R20/21/22; R36/37/38

3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Bromo-4-hydroxy-5-methoxyphenylacetonitrile Pricemore >>

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